Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H7BrN4O B8508686 1-(4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone CAS No. 939968-15-7

1-(4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone

Cat. No. B8508686
CAS RN: 939968-15-7
M. Wt: 255.07 g/mol
InChI Key: OTZMCWUBEBSSHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08143393B2

Procedure details

To a cooled (0° C.) solution of 1-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone (262.0 mg, 1.49 mmol) in DMF (21 mL) was added 1,3-dibromo-5,5-dimethylhydantoin (212.6 mg, 0.74 mmol). The mixture was stirred for 80 min and then quenched by addition of saturated aqueous sodium sulphite (10 mL) and water (60 mL). The mixture was allowed to warm to rt and the precipitate was collected by filtration. The solid was air-dried to yield 360.0 mg (95%) of the title compound. 1H-NMR (DMSO-d6) δ 9.49 (bs, 1H), 8.49 (bs, 1H), 8.12 (s, 1H), 7.64 (s, 1H), 2.56 (s, 3H); MS [M+H]+=255.3; LCMS RT=1.96 min.
Name
1-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone
Quantity
262 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
21 mL
Type
solvent
Reaction Step One
Name
1,3-dibromo-5,5-dimethylhydantoin
Quantity
212.6 mg
Type
reactant
Reaction Step Two
Name
title compound
Yield
95%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:7]2=[CH:8][CH:9]=[C:10]([C:11](=[O:13])[CH3:12])[N:6]2[N:5]=[CH:4][N:3]=1.[Br:14]N1C(C)(C)C(=O)N(Br)C1=O>CN(C=O)C>[NH2:1][C:2]1[C:7]2=[C:8]([Br:14])[CH:9]=[C:10]([C:11](=[O:13])[CH3:12])[N:6]2[N:5]=[CH:4][N:3]=1

Inputs

Step One
Name
1-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone
Quantity
262 mg
Type
reactant
Smiles
NC1=NC=NN2C1=CC=C2C(C)=O
Name
DMF
Quantity
21 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
1,3-dibromo-5,5-dimethylhydantoin
Quantity
212.6 mg
Type
reactant
Smiles
BrN1C(=O)N(C(=O)C1(C)C)Br

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred for 80 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched by addition of saturated aqueous sodium sulphite (10 mL) and water (60 mL)
FILTRATION
Type
FILTRATION
Details
the precipitate was collected by filtration
CUSTOM
Type
CUSTOM
Details
The solid was air-dried

Outcomes

Product
Details
Reaction Time
 80 min
Name
title compound
Type
product
Smiles
NC1=NC=NN2C1=C(C=C2C(C)=O)Br
Measurements
Type Value Analysis
AMOUNT: MASS 360 mg
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 190.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.